Cas no 2098010-39-8 (6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one)

• Product Name: 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• CAS No: 2098010-39-8
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 4776200
• Update Time: 2025-10-25

6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• Inchi： 1S/C13H21N3O/c1-9(2)5-6-16-13(17)8-10-7-11(14)3-4-12(10)15-16/h8-9,11H,3-7,14H2,1-2H3
• InChI Key： MYFJHGMDUDLEGQ-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC(C2)N)=NN1CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 371
• XLogP3: 0.9
• Topological Polar Surface Area: 58.7

Additional information on 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

Exploring the Potential of 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2098010-39-8) in Modern Research

The compound 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2098010-39-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic molecule, featuring a tetrahydrocinnolinone core, is part of a growing class of compounds being investigated for their bioactive potential. Researchers are particularly interested in its amino and isopentyl functional groups, which may contribute to interactions with biological targets.

In the context of current scientific trends, this compound aligns with the rising demand for novel small-molecule modulators in drug discovery. With the increasing focus on targeted therapies and precision medicine, molecules like 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one offer exciting possibilities for addressing complex biological pathways. Its structural features make it a candidate for exploration in kinase inhibition studies, a hot topic in oncology research, though specific applications would require further validation.

The synthetic accessibility of CAS No. 2098010-39-8 has made it a subject of interest in medicinal chemistry optimization programs. Recent publications have highlighted the importance of cinnoline derivatives in developing compounds with improved pharmacokinetic properties. This particular derivative's isopentyl side chain may influence its lipophilicity and membrane permeability, critical factors in drug design that researchers frequently search for in literature databases.

From a technical perspective, the compound's hydrogen-bonding capacity through its amino and carbonyl groups makes it intriguing for molecular recognition studies. These features are currently being explored in the context of fragment-based drug design, a popular approach in modern pharmaceutical development. The scientific community's growing interest in scaffold hopping strategies has further increased visibility for novel structures like this tetrahydrocinnolinone derivative.

Quality control of 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one remains an important consideration for researchers. Analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the purity and identity of this compound, addressing common questions from scientists about characterization protocols. The stability of this molecule under various conditions is another frequent topic of inquiry in research forums.

Looking toward future applications, this compound may find utility in chemical biology probes or as a building block for more complex structures. Its potential role in neuropharmacology is particularly interesting, given the structural similarities to some neurologically active compounds. However, it's crucial to emphasize that any therapeutic applications would require extensive preclinical evaluation, a point often highlighted in recent scientific discussions about translational research.

The commercial availability of CAS No. 2098010-39-8 from specialty chemical suppliers has facilitated its adoption in various research programs. This accessibility aligns with the current emphasis on open innovation in drug discovery, where researchers increasingly rely on commercially available diverse compound libraries for screening campaigns. The compound's structure-activity relationship (SAR) potential makes it a valuable addition to such collections.

In summary, 6-Amino-2-isopentyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one represents an interesting case study in modern heterocyclic chemistry with potential research applications across multiple disciplines. Its development reflects broader trends in rational drug design and the search for novel bioactive scaffolds. As with all research chemicals, proper handling procedures and ethical research practices must be followed to explore its full potential safely and responsibly.